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Compound of Interest

2-chloro-N,N-
Compound Name: _ S )
dimethylisonicotinamide

cat. No.: B1350372

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2-chloro-N,N-
dimethylisonicotinamide, a pyridine carboxamide derivative of interest in medicinal chemistry
and drug discovery. Due to the limited availability of data for this specific compound, this guide
also incorporates information from closely related analogues to provide a broader context for its
potential properties and applications. The core structure, featuring a substituted pyridine ring, is
a common scaffold in pharmacologically active molecules.

Disclaimer: No specific CAS Number for 2-chloro-N,N-dimethylisonicotinamide has been
found in publicly available databases as of the writing of this guide, suggesting it may be a
novel or less-common chemical entity.

Physicochemical Properties

Quantitative data for 2-chloro-N,N-dimethylisonicotinamide is not readily available. However,
the table below summarizes the known properties of its isomer, 2-chloro-N,N-
dimethylnicotinamide, and another related compound, 4-chloro-N,N-dimethyl-pyridine-2-
carboxamide, to provide an estimate of its likely characteristics.
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2-chloro-N,N- 4-chloro-N,N- 2-chloro-N,N-
Property dimethylnicotinami  dimethyl-pyridine- dimethylisonicotin
de 2-carboxamide amide (Predicted)
CAS Number 52943-21-2[1] 114780-06-2[2] Not Available
Molecular Formula CsHsCIN20 CsHsCIN20 CsHsCIN20
Molecular Weight 184.63 g/mol [1] 184.62 g/mol [2] ~184.6 g/mol
White Solid (Typical ) )
o ) Likely a solid at room
Appearance for similar Data Not Available
temperature
compounds)
Soluble in Water and
Expected to have
. Methanol (for the HCI _ o
Solubility Data Not Available some solubility in
salt of a related )
organic solvents
compound)[3]
Melting Point Data Not Available Data Not Available Data Not Available
Boiling Point Data Not Available Data Not Available Data Not Available

Synthesis and Experimental Protocols

A definitive, validated synthesis protocol for 2-chloro-N,N-dimethylisonicotinamide is not

published. However, based on established synthetic routes for analogous pyridine

carboxamides, a plausible synthetic pathway can be proposed.

Proposed Synthetic Pathway

The synthesis of 2-chloro-N,N-dimethylisonicotinamide would likely start from 2-

chloroisonicotinic acid. The carboxylic acid would first be activated, for example, by conversion

to an acyl chloride, which is then reacted with dimethylamine to form the desired amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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